Cas no 126027-07-4 (Carbamic acid, [(1S)-1-methyl-2-oxopropyl]-, 1,1-dimethylethyl ester (9CI);)

• Product Name: Carbamic acid, [(1S)-1-methyl-2-oxopropyl]-, 1,1-dimethylethyl ester (9CI)
• CAS No: 126027-07-4
• MF: C₉H₁₇NO₃
• MW: 187.236182928085
• MDL: MFCD18831586
• CID: 897138
• PubChem ID: 14352057
• Update Time: 2025-04-19

Carbamic acid, [(1S)-1-methyl-2-oxopropyl]-, 1,1-dimethylethyl ester (9CI); Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, [(1S)-1-methyl-2-oxopropyl]-, 1,1-dimethylethyl ester (9CI)
• (S)-tert-butyl 3-oxobutan-2-ylcarbamate
• 126027-07-4
• MFCD18831586
• TERT-BUTYL (S)-(3-OXOBUTAN-2-YL)CARBAMATE
• tert-butyl [(1S)-1-methyl-2-oxopropyl]carbamate
• tert-Butyl (1 S)-1-methyl-2-oxopropylcarbamate
• Carbamic acid, [(1S)-1-methyl-2-oxopropyl]-, 1,1-dimethylethyl ester
• tert-Butyl (1S)-1-methyl-2-oxopropylcarbamate
• tert-butyl[(1S)-1-methyl-2-oxopropyl]carbamate
• ((S)-1-methyl-2-oxo-propyl)-carbamic acid tert-butyl ester
• tert-butyl N-[(2S)-3-oxobutan-2-yl]carbamate
• tert-Butyl(S)-(3-oxobutan-2-yl)carbamate
• tert-butyl N-[(1S)-1-methyl-2-oxo-propyl]carbamate
• (S)-tert-Butyl (3-oxobutan-2-yl)carbamate
• (S)-3-N-Boc-aminobutan-2-one
• NUAKKRMYBBXGFP-LURJTMIESA-N
• t-Butyl (S)-(3-oxobutan-2-yl)carbamate
• SCHEMBL1371004
• Carbamic acid, [(1S)-1-methyl-2-oxopropyl]-, 1,1-dimethylethyl ester (9CI);

• MDL： MFCD18831586
• Inchi： 1S/C9H17NO3/c1-6(7(2)11)10-8(12)13-9(3,4)5/h6H,1-5H3,(H,10,12)/t6-/m0/s1
• InChI Key： NUAKKRMYBBXGFP-LURJTMIESA-N
• SMILES： O(C(N[C@H](C(C)=O)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 187.12091
• Monoisotopic Mass: 187.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• PSA: 55.4